2-amino-1-(1-naphthyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carbonitrile

• IUPAC Name: 2-amino-1-naphthalen-1-ylpyrrolo[3,2-b]quinoxaline-3-carbonitrile
• InChI: InChI=1S/C21H13N5/c22-12-15-19-21(25-17-10-4-3-9-16(17)24-19)26(20(15)23)18-11-5-7-13-6-1-2-8-14(13)18/h1-11H,23H2
• InChI Key: NKFPXHMZQQPIKW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)C=CC=C2N3C(=C(C4=NC5=CC=CC=C5N=C43)C#N)N
• Molecular Formula: C21H13N5
• Molecular Weight: 335.4 g/mol

Description

2-amino-1-(1-naphthyl)-1H-pyrrolo[2,3-b]quinoxaline-3-carbonitrile, also known as NPQ, is a chemical compound that has been of great interest to the scientific community due to its potential applications in various fields. NPQ is a heterocyclic compound that contains both nitrogen and carbon atoms in its structure. This compound has been synthesized using different methods and has been studied extensively for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Mechanism of Action

The mechanism of action of quinoxaline derivatives can vary widely depending on their specific structure and the biological target they interact with. Some quinoxaline derivatives have been found to have antimicrobial, antiviral, and anticancer activities.

Safety and Hazards

The safety and hazards associated with quinoxaline derivatives can vary widely depending on their specific structure. Some quinoxaline derivatives are used as antibiotics, suggesting they are safe for human use in certain contexts.

Future Directions

Quinoxaline derivatives are a subject of extensive research due to their wide range of physicochemical and biological activities. Future research will likely continue to explore the synthesis of new quinoxaline derivatives and their potential applications.